Cas no 186255-43-6 (Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo-)

Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo- structure
186255-43-6 structure
Product Name:Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo-
CAS No:186255-43-6
MF:C11H12O4
MW:208.210583686829
CID:114782
PubChem ID:45094148
Update Time:2025-04-18

Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo-
    • 2-(4-ethoxy-3-methoxyphenyl)-2-oxoacetaldehyde
    • Benzeneacetaldehyde, 4-ethoxy-3-methoxy-alpha-oxo- (9CI)
    • (4-Ethoxy-3-methoxyphenyl)(oxo)acetaldehyde
    • 186255-43-6
    • DTXSID00667253
    • Inchi: 1S/C11H12O4/c1-3-15-10-5-4-8(9(13)7-12)6-11(10)14-2/h4-7H,3H2,1-2H3
    • InChI Key: MRODTVZTGWZJQO-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C(C=O)=O)=CC=1OC

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • PSA: 52.6
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